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For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 16-methyloctadecanoate is a branched-chain fatty acid methyl ester (FAME) that has

garnered interest in various scientific fields. Its unique structural characteristics, featuring a

methyl group at the 16th carbon position, influence its physical and chemical properties,

distinguishing it from its linear counterparts. This technical guide provides an in-depth overview

of the core physical properties of Methyl 16-methyloctadecanoate, complete with detailed

experimental protocols for their determination and relevant visualizations to illustrate key

concepts and workflows.

Core Physical and Chemical Properties
Methyl 16-methyloctadecanoate is identified by the Chemical Abstracts Service (CAS)

number 2490-16-6. Its molecular formula is C20H40O2, and it has a molecular weight of

approximately 312.53 g/mol .[1] At room temperature, it presents as a colorless to white waxy

solid.[2]

Quantitative Physical Properties
A summary of the key quantitative physical properties of Methyl 16-methyloctadecanoate is

presented in the table below. It is important to note that while some properties have been
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experimentally determined, others are estimated based on data from structurally similar

compounds.

Property Value Notes and References

Molecular Weight 312.53 g/mol [1]

Melting Point

Not explicitly reported;

expected to be a waxy solid at

room temperature.

The related compound, methyl

stearate, has a melting point of

37-39 °C. The branched nature

of Methyl 16-

methyloctadecanoate may

influence its melting behavior.

Boiling Point 176 °C at 1.95 Torr

Predicted boiling point at

atmospheric pressure (760

mmHg) is 354.6 °C.

Density Approximately 0.86 g/cm³

This value is consistent with

other long-chain fatty acid

methyl esters.

Refractive Index
Not explicitly reported for this

specific compound.

Can be estimated based on

the properties of other long-

chain FAMEs.

Solubility

Insoluble in water. Soluble in

organic solvents such as

methanol, ethanol, and

dimethyl sulfoxide (DMSO).

The long hydrocarbon chain

imparts a hydrophobic

character.

Experimental Protocols
Detailed methodologies for determining the key physical properties of waxy solids like Methyl
16-methyloctadecanoate are provided below. These protocols are based on established

analytical techniques for fatty acid methyl esters.

Determination of Melting Point (Cooling Curve Method)
This method is suitable for waxy solids that may not have a sharp melting point.
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Materials:

Sample of Methyl 16-methyloctadecanoate

Boiling tube

Beaker

Water bath or heating mantle

Thermometer (calibrated, with 0.1 °C resolution)

Stirrer

Tripod stand and wire gauze

Bunsen burner or hot plate

Data logging software or stopwatch and notebook

Procedure:

Place a sufficient amount of the Methyl 16-methyloctadecanoate sample into the boiling

tube to ensure the thermometer bulb can be fully immersed.

Gently heat the sample in a water bath or on a heating mantle until it is completely molten,

ensuring the temperature does not exceed the decomposition point.

Insert the thermometer into the molten sample, ensuring the bulb is fully submerged but not

touching the bottom of the tube.

Remove the heat source and allow the sample to cool slowly and undisturbed.

Record the temperature at regular intervals (e.g., every 30 seconds) as the sample cools

and begins to solidify.

Continue recording the temperature until the sample has completely solidified and the

temperature continues to drop.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1615565?utm_src=pdf-body
https://www.benchchem.com/product/b1615565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plot a graph of temperature (y-axis) versus time (x-axis).

The melting point is determined from the plateau in the cooling curve, which represents the

temperature at which the substance is solidifying.

Determination of Boiling Point under Reduced Pressure
Given the high predicted boiling point at atmospheric pressure, determination under vacuum is

recommended to prevent thermal decomposition.

Materials:

Sample of Methyl 16-methyloctadecanoate

Distillation flask with a side arm

Condenser

Receiving flask

Thermometer (calibrated)

Vacuum pump

Manometer

Heating mantle with a stirrer

Boiling chips

Procedure:

Place a small amount of the sample and a few boiling chips into the distillation flask.

Assemble the distillation apparatus, ensuring all joints are properly sealed.

Position the thermometer so that the top of the bulb is level with the bottom of the side arm

leading to the condenser.
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Connect the apparatus to the vacuum pump and manometer.

Slowly evacuate the system to the desired pressure.

Begin heating the distillation flask gently with the heating mantle.

Record the temperature at which the liquid boils and a steady stream of distillate is collected

in the receiving flask. This temperature is the boiling point at the recorded pressure.

The vapor pressure can be measured at different temperatures to construct a vapor pressure

curve.

Measurement of Density
A digital density meter provides a precise and rapid method for determining the density of liquid

samples.

Materials:

Sample of Methyl 16-methyloctadecanoate (in molten state)

Digital density meter (e.g., oscillating U-tube type)

Syringe for sample injection

Thermostatic bath to control the temperature of the density meter

Procedure:

Calibrate the density meter with deionized water and dry air according to the manufacturer's

instructions.

Melt the Methyl 16-methyloctadecanoate sample and ensure it is free of air bubbles.

Set the desired temperature for the measurement using the thermostatic bath.

Inject the molten sample into the measuring cell of the density meter using a syringe.

Allow the sample to reach thermal equilibrium.
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Record the density reading provided by the instrument.

Clean the measuring cell thoroughly with appropriate solvents (e.g., ethanol, acetone) before

the next measurement.

Determination of Solubility
This protocol outlines a qualitative and semi-quantitative method for assessing solubility in

various solvents.

Materials:

Sample of Methyl 16-methyloctadecanoate

A range of solvents (e.g., water, ethanol, methanol, DMSO, hexane)

Test tubes or small vials

Vortex mixer

Water bath (optional, for temperature control)

Procedure:

Add a small, known amount of Methyl 16-methyloctadecanoate (e.g., 10 mg) to a test tube.

Add a small volume of the solvent to be tested (e.g., 1 mL).

Vortex the mixture vigorously for a set period (e.g., 1-2 minutes).

Visually inspect the solution for any undissolved solid. If the solid has dissolved, the

compound is soluble at that concentration.

If the solid has not fully dissolved, incrementally add more solvent and vortex until the solid

dissolves to determine the approximate solubility.

For temperature-dependent solubility, the test tubes can be placed in a water bath at a

controlled temperature during the experiment.
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Visualizations
Experimental Workflow: Fatty Acid Methyl Ester (FAME)
Analysis by GC-MS
The following diagram illustrates a typical workflow for the analysis of fatty acid methyl esters,

such as Methyl 16-methyloctadecanoate, using Gas Chromatography-Mass Spectrometry

(GC-MS). This technique is crucial for identifying and quantifying the fatty acid profile of a

sample.
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Workflow for FAME Analysis by GC-MS
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Putative Biological Role and Metabolic Context
While specific signaling pathways involving Methyl 16-methyloctadecanoate are not well-

documented, its structural class as a branched-chain fatty acid suggests potential roles in

biological systems. Studies on similar compounds indicate possibilities such as incorporation

into cell membranes or roles in metabolic processes. There is some evidence suggesting that

heptadecanoic acid, 16-methyl-methyl ester may possess antibacterial and antioxidant

properties.[3] The following diagram illustrates a hypothetical model of its interaction and

metabolic fate.
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Putative Biological Role of Methyl 16-methyloctadecanoate

Conclusion
This technical guide provides a foundational understanding of the physical properties of Methyl
16-methyloctadecanoate for the scientific community. The presented data, compiled from

available literature and estimations based on similar compounds, offers a valuable resource for

researchers. The detailed experimental protocols serve as a practical guide for the accurate

determination of its physical characteristics. While the specific biological roles of this branched-

chain fatty acid methyl ester are still under investigation, the provided visualizations offer a
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conceptual framework for its analysis and potential interactions within biological systems.

Further research is warranted to fully elucidate its properties and potential applications in drug

development and other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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